4-Chloro-N-methyl-3-nitro-N-octadecylbenzamide
Cat. No. B8593447
Key on ui cas rn:
110836-45-8
M. Wt: 467.1 g/mol
InChI Key: DUCODVKVBPGWTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05221750
Procedure details
After adding 68.6 g of thionyl chloride to a mixture of 105.7 g of 3-nitro-4-chlorobenzoic acid and 800 ml of acetonitrile, the mixture was refluxed for 4 hours. After cooling the reaction mixture, the solvent was distilled off therefrom and the residue formed was dissolved in chloroform. To the solution was added 63.5 g of triethylamine and after adjusting the temperature thereof to 5° C., a chloroform solution of 148.6 g of N-methyloctadecylamine was added dropwise to the solution to perform reaction. After the reaction was over, water was added to the reaction mixture, and the organic phase thus formed was recovered and dried over anhydrous sodium sulfate. After filtering off inorganic materials, the solvent was distilled off from the filtrate and the residue was recrystallized from a 1:3 mixture of acetonitrile and methanol to provide 186 g of the desired compound with a yield of 76.0%. The melting point thereof was 55° C. to 56° C.
Name
Yield
76%
Identifiers
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REACTION_CXSMILES
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S(Cl)(Cl)=O.[N+:5]([C:8]1[CH:9]=[C:10]([CH:14]=[CH:15][C:16]=1[Cl:17])[C:11]([OH:13])=O)([O-:7])=[O:6].C(#N)C.[CH3:21][NH:22][CH2:23][CH2:24][CH2:25][CH2:26][CH2:27][CH2:28][CH2:29][CH2:30][CH2:31][CH2:32][CH2:33][CH2:34][CH2:35][CH2:36][CH2:37][CH2:38][CH2:39][CH3:40]>C(Cl)(Cl)Cl.O.C(N(CC)CC)C>[CH3:21][N:22]([CH2:23][CH2:24][CH2:25][CH2:26][CH2:27][CH2:28][CH2:29][CH2:30][CH2:31][CH2:32][CH2:33][CH2:34][CH2:35][CH2:36][CH2:37][CH2:38][CH2:39][CH3:40])[C:11](=[O:13])[C:10]1[CH:14]=[CH:15][C:16]([Cl:17])=[C:8]([N+:5]([O-:7])=[O:6])[CH:9]=1
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Inputs
Step One
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Name
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|
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Quantity
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68.6 g
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Step Two
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Name
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|
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Quantity
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105.7 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C(C(=O)O)C=CC1Cl
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Name
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Quantity
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800 mL
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Type
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reactant
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Smiles
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C(C)#N
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
|
solvent
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Smiles
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C(Cl)(Cl)Cl
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Step Four
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Name
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|
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Quantity
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148.6 g
|
|
Type
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reactant
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Smiles
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CNCCCCCCCCCCCCCCCCCC
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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solvent
|
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Smiles
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C(Cl)(Cl)Cl
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Step Five
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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solvent
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|
Smiles
|
O
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Step Six
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Name
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|
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Quantity
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63.5 g
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Type
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solvent
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Smiles
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C(C)N(CC)CC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was refluxed for 4 hours
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Duration
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4 h
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TEMPERATURE
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Type
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TEMPERATURE
|
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Details
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After cooling the reaction mixture
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DISTILLATION
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Type
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DISTILLATION
|
|
Details
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the solvent was distilled off
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the residue formed
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
reaction
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ADDITION
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Type
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ADDITION
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|
Details
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was added to the reaction mixture
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CUSTOM
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Type
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CUSTOM
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|
Details
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the organic phase thus formed
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CUSTOM
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Type
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CUSTOM
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|
Details
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was recovered
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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After filtering off inorganic materials
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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the solvent was distilled off from the filtrate
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the residue was recrystallized from a 1:3 mixture of acetonitrile and methanol
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Outcomes
Product
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Name
|
|
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Type
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product
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|
Smiles
|
CN(C(C1=CC(=C(C=C1)Cl)[N+](=O)[O-])=O)CCCCCCCCCCCCCCCCCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 186 g | |
| YIELD: PERCENTYIELD | 76% | |
| YIELD: CALCULATEDPERCENTYIELD | 76% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
